Cas no 2171616-19-4 (3-(1-aminopropyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione)

• Product Name: 3-(1-aminopropyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• CAS No: 2171616-19-4
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 5565602
• PubChem ID: 165595583
• Update Time: 2025-07-17

3-(1-aminopropyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminopropyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione
• EN300-1650419
• 2171616-19-4
• 3-(1-aminopropyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

• Inchi： 1S/C10H19NO3S/c1-2-9(11)10(12)5-7-3-4-8(6-10)15(7,13)14/h7-9,12H,2-6,11H2,1H3
• InChI Key： OUTIATOIYDJMDF-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC(C(CC)N)(C2)O)(=O)=O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(1-aminopropyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

Comprehensive Overview of 3-(1-aminopropyl)-3-hydroxy-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2171616-19-4)

The compound 3-(1-aminopropyl)-3-hydroxy-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2171616-19-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex bicyclic framework, featuring a thiabicyclo[3.2.1]octane core, combined with functional groups such as an aminopropyl and a hydroxy moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets in a selective manner.

In recent years, the demand for innovative small-molecule drugs has surged, driven by the need to address unmet medical conditions. The 3-(1-aminopropyl)-3-hydroxy-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione structure aligns with this trend, as its unique sulfur-containing heterocycle offers distinct electronic and steric properties. These characteristics are critical for modulating protein-ligand interactions, a hot topic in precision medicine and targeted therapy. The compound's CAS No. 2171616-19-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in pharmaceutical R&D.

One of the most intriguing aspects of this molecule is its hydroxy-aminopropyl side chain, which enhances its solubility and bioavailability—key factors in drug development. The 8λ⁶-thiabicyclo[3.2.1]octane core, meanwhile, provides rigidity and conformational stability, traits highly valued in fragment-based drug design. These features have led to speculation about its potential applications in neurodegenerative diseases and inflammatory disorders, areas where current therapies often fall short. Online forums and research platforms frequently discuss its synthetic pathways and derivatization strategies, highlighting its versatility.

From a synthetic chemistry perspective, the preparation of 3-(1-aminopropyl)-3-hydroxy-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione involves multi-step organic transformations, including cyclization and functional group manipulation. These processes are often optimized for yield and purity, as the compound's pharmacological profile is highly dependent on its structural integrity. The CAS No. 2171616-19-4 is commonly referenced in patents and journal articles, underscoring its commercial and academic value. Additionally, its metabolic stability and toxicity profile are subjects of ongoing investigation, addressing common queries in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in this compound. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) models are frequently employed to predict its interactions with biological targets. Such approaches align with the broader shift toward data-driven research, a trend dominating scientific discourse. Searches for "thiabicyclo[3.2.1]octane derivatives" and "sulfur-containing drug candidates" often lead to discussions about this molecule, making it a focal point in cheminformatics.

In conclusion, 3-(1-aminopropyl)-3-hydroxy-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2171616-19-4) represents a compelling case study in modern drug discovery. Its intricate architecture and functional diversity position it as a valuable tool for addressing complex biological challenges. As research progresses, its potential to contribute to next-generation therapeutics will likely solidify its place in the scientific lexicon.